molecular formula C18H21NO3 B3054193 N-Cbz4-(4-hydroxyphenyl)butylamine CAS No. 587880-25-9

N-Cbz4-(4-hydroxyphenyl)butylamine

Cat. No.: B3054193
CAS No.: 587880-25-9
M. Wt: 299.4 g/mol
InChI Key: JJXKVLJSXQXDGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-Cbz4-(4-hydroxyphenyl)butylamine” is a chemical compound that likely contains an amine group (-NH2) and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) in its structure . The “Cbz” in the name suggests it might have a carboxybenzyl group, which is often used in chemistry as a protecting group for amines .


Molecular Structure Analysis

Based on the name, this compound likely has a butyl (four carbon aliphatic chain) backbone, with a phenyl group and an amine group attached. The exact structure would depend on where these groups are attached and any other groups present in the molecule .


Chemical Reactions Analysis

Amines, such as the one likely present in this compound, can undergo a variety of chemical reactions, including reactions with acids to form amides, reactions with alkylating agents to form secondary and tertiary amines, and reactions with carbonyl compounds to form imines .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact molecular structure. Amines generally have high boiling points due to hydrogen bonding, are soluble in organic solvents, and can act as bases . Phenyl groups can influence the reactivity of the compound and its solubility in different solvents .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Without specific information on what this compound is used for, it’s difficult to provide a mechanism of action .

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for use in chemical synthesis, as a building block for more complex molecules, or for any biological activity it might have .

Properties

IUPAC Name

benzyl N-[4-(4-hydroxyphenyl)butyl]carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21NO3/c20-17-11-9-15(10-12-17)6-4-5-13-19-18(21)22-14-16-7-2-1-3-8-16/h1-3,7-12,20H,4-6,13-14H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJXKVLJSXQXDGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC(=O)NCCCCC2=CC=C(C=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80469853
Record name N-Cbz4-(4-hydroxyphenyl)butylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80469853
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

587880-25-9
Record name N-Cbz4-(4-hydroxyphenyl)butylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80469853
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

4-(4-Hydroxyphenyl)butylamine hydrobromide (4) (197 g, 0.80 mole), water (1 L), 1,4-dioxane (1 L) and sodium bicarbonate (336 g, 4 mole) were combined and stirred while cooled in an ice-methanol cooling bath. Benzyl chloroformate (141 mL, 0.96 mole) was dripped in over 5 min. at −2° C. with no appreciable exotherm observed. This was stirred and allowed to warm to room temperature as the cooling bath thawed overnight. An additional quantity of benzyl chloroformate (8 mL, 0.54 mol) was dripped in and this was allowed to stir for 2 h. The product mixture was then evaporated to approximately 500 mL and transferred to a 2 L separatory funnel with ethyl acetate while decanting away from the solids. The aqueous layer was extracted with ethyl acetate (3×1 L). The extracts were combined, washed with brine, dried over sodium sulfate, filtered and evaporated to afford 265 g of the crude product. A portion of the crude product (130 g) was chromatographed (silica gel, 5:1 hexanes/ethyl acetate) using toluene to load the column. The remaining crude material was crystallized from 1:1 toluene/heptane. This material was suction filtered to collect the solid and washed with 1:1 toluene/heptane. This material was vacuum desiccated at 45° C. for 2 h. The combined yield of compound (29) was 150 g (62%) of a white crystalline solid. 1H NMR (300 MHz, CDCl3) δ 1.43-1.65 (m, 4H), 2.52 (t, J=7.4 Hz, 2H), 3.19 (q, J=6.4 Hz, 2H), 4.78 (br s, 1H), 5.09 (s, 2H), 5.77 (s, 1H), 6.74 (d, J=8.5 Hz, 2H), 6.98 (d, J=8.5 Hz, 2H), 7.34 (s, 5). CI MS m/z=300 [C18H21NO3+H]+.
Quantity
197 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
reactant
Reaction Step Two
Quantity
336 g
Type
reactant
Reaction Step Three
Quantity
141 mL
Type
reactant
Reaction Step Four
Quantity
8 mL
Type
reactant
Reaction Step Five
Quantity
1 L
Type
solvent
Reaction Step Six

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Cbz4-(4-hydroxyphenyl)butylamine
Reactant of Route 2
Reactant of Route 2
N-Cbz4-(4-hydroxyphenyl)butylamine
Reactant of Route 3
Reactant of Route 3
N-Cbz4-(4-hydroxyphenyl)butylamine
Reactant of Route 4
Reactant of Route 4
N-Cbz4-(4-hydroxyphenyl)butylamine
Reactant of Route 5
Reactant of Route 5
N-Cbz4-(4-hydroxyphenyl)butylamine
Reactant of Route 6
Reactant of Route 6
N-Cbz4-(4-hydroxyphenyl)butylamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.